Cas no 1235652-42-2 (2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235652-42-2
• Molecular Formula: C₂₂H₂₉N₃OS
• Molecular Weight: 383.550163984299
• CID: 6408099
• PubChem ID: 49687606

2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide Properties

Names and Identifiers

• 2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}acetamide
• 2-(4-propan-2-ylsulfanylphenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide
• 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}acetamide
• AKOS024491799
• F5033-2169
• 2-(4-(isopropylthio)phenyl)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide
• VU0631068-1
• 1235652-42-2

• InChIKey： UEGJCWXEYNRTSF-UHFFFAOYSA-N
• Inchi： 1S/C22H29N3OS/c1-17(2)27-20-8-6-18(7-9-20)15-22(26)24-16-19-10-13-25(14-11-19)21-5-3-4-12-23-21/h3-9,12,17,19H,10-11,13-16H2,1-2H3,(H,24,26)
• SMILES： C(NCC1CCN(C2=NC=CC=C2)CC1)(=O)CC1=CC=C(SC(C)C)C=C1

Computed Properties

• Exact Mass: 383.20313373g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 383.20313373g/mol
• Heavy Atom Count: 27
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides